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Technical Support Center: Lymphoprep®
Separation Efficiency

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals encountering
iIssues with Lymphoprep® separation, particularly when working with older blood samples.

Frequently Asked Questions (FAQSs)

Q1: What is the maximum recommended age of a blood sample for optimal PBMC separation
with Lymphoprep®?

For the best results, it is recommended to process blood samples as fresh as possible, ideally
within 2-6 hours of collection.[1] While processing within 24 hours is often acceptable, delays
beyond this can significantly impact the quality of the separation, leading to lower recovery and
viability of peripheral blood mononuclear cells (PBMCs).[2][3] If blood has been stored for more
than 2 hours, it is advisable to increase the centrifugation time to 30 minutes.[4][5][6]

Q2: How does the age of a blood sample affect Lymphoprep® separation efficiency?
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As blood samples age, several changes occur that can negatively impact the efficiency of
Lymphoprep® separation:

e Changes in Granulocyte Density: With time, granulocytes can undergo changes in density,
causing them to co-migrate with the mononuclear cell layer during centrifugation, resulting in
contamination of the final PBMC fraction.[2][7]

o Decreased Cell Viability: The viability of lymphocytes and other mononuclear cells decreases
with prolonged storage, which can affect their buoyant density and lead to lower recovery.[1]

[3][8]

 Increased Cell Death and Aggregation: Cell death can lead to the formation of aggregates,
which can trap mononuclear cells and prevent their proper separation.

Q3: What are the ideal storage and transport temperatures for blood samples prior to PBMC
isolation?

It is recommended to transport and store whole blood at room temperature (18-25°C) if
processing is to occur within 24 hours.[3] Refrigeration (4°C) can have a marked negative
effect on PBMC yield and may lead to an increase in the proportion of B cells and a decrease
in CD4+ T cells in the isolated fraction.[9][10]

Q4: Can | use blood samples older than 24 hours with Lymphoprep®?

While it is not ideal, it is possible to process blood samples older than 24 hours. However, be
aware of the potential for reduced cell viability and purity. For older samples, consider the
following:

 Increased Centrifugation Time: Extend the centrifugation time to 30 minutes to improve the
separation of mononuclear cells.[4][5]

» Granulocyte Depletion: For effective removal of contaminating granulocytes in older
samples, consider using immunodensity cell separation techniques, such as RosetteSep™
Human Granulocyte Depletion Cocktail, prior to Lymphoprep® separation.[2]
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This guide addresses common issues encountered during Lymphoprep® separation, with a
focus on problems arising from the use of older blood samples.
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Issue

Potential Cause

Recommended Solution

Low PBMC Yield

Old Blood Sample: Reduced
cell viability and changes in
cell density in samples older
than 24 hours.[1][8]

Process samples as fresh as
possible. If using older blood,
be aware that lower yields are

expected.

Incorrect Centrifugation
Speed/Time: Suboptimal g-

force or duration of spin.[11]

Ensure the centrifuge is
correctly calibrated and set to
the recommended speed
(typically 800 x g) and time (20
minutes for fresh samples, 30
minutes for samples older than
2 hours).[4][5]

Incorrect Temperature: Blood,
Lymphoprep®, and centrifuge
are not at room temperature
(15-25°C).[2]

Allow all reagents and the
centrifuge to equilibrate to
room temperature before

starting the procedure.

Improper Layering: Mixing of
the blood and Lymphoprep®
layers.[4]

Carefully layer the diluted
blood on top of the
Lymphoprep® to create a

distinct interface.

Granulocyte Contamination in
PBMC Layer

Aged Blood Sample:
Granulocytes in older blood
(>24 hours) change density
and co-migrate with PBMCs.[2]

[7]

For older samples, use a
granulocyte depletion cocktalil
(e.g., RosetteSep™) before
Lymphoprep® separation.[2]

Incorrect Centrifugation
Temperature: Centrifugation at
temperatures below room
temperature can alter cell

densities.

Ensure centrifugation is
performed at room
temperature (18-25°C).
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Red Blood Cell (RBC)

Contamination

Improper Collection of PBMC
Layer: Aspiration of the RBC
pellet along with the

mononuclear cell layer.

Carefully aspirate the PBMC
layer from the plasma-
Lymphoprep® interface without
disturbing the underlying

layers.

"Buffy Coat" not well-defined

This can occur with very fresh
or very old blood. Ensure
proper dilution of the blood

sample before layering.

Low Cell Viability

Delayed Processing: Cell
viability naturally decreases
over time.[8][12]

Process blood samples as
soon as possible after

collection.

Harsh Handling: Excessive
vortexing or forceful pipetting

can damage cells.

Handle the blood sample and

isolated cells gently throughout

the procedure.

Incorrect Reagent

Temperature: Using cold

reagents can shock the cells.

Ensure all solutions are at

room temperature.[2]

Quantitative Data Summary

The age of a blood sample has a quantifiable impact on the yield and viability of isolated

PBMCs. The following table summarizes data from a study comparing PBMC isolation from

blood processed within 6 hours versus after 20 hours.[8]

Processing Time <

Processing Time 2

Parameter p-value
6 hours 20 hours
PBMC Yield (x 10°
16+18 3.1+£20 < 0.0001
cells/mL of blood)
Cell Viability (%) 95.8+3.9 91.0+6.5 < 0.0001

Data presented as mean + standard deviation.[8]
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Experimental Protocols

Standard Protocol for PBMC Isolation using
Lymphoprep®

This protocol is suitable for fresh blood samples (processed within 2 hours of collection).

Ensure the blood sample, phosphate-buffered saline (PBS), and Lymphoprep® are at room
temperature (15-25°C).[2]

Dilute the whole blood with an equal volume of PBS.

Carefully layer the diluted blood on top of the Lymphoprep® in a centrifuge tube, minimizing
the mixing of the two layers.[4]

Centrifuge at 800 x g for 20 minutes at room temperature with the centrifuge brake off.[4][6]

After centrifugation, carefully aspirate the upper plasma layer without disturbing the
mononuclear cell layer at the interface.

Collect the mononuclear cell layer using a clean pipette.

Wash the collected cells by adding an excess of PBS and centrifuging at 250 x g for 10
minutes.[4]

Discard the supernatant and resuspend the cell pellet in the desired medium for downstream
applications.

Modified Protocol for Older Blood Samples (>24 hours)
with Granulocyte Depletion

This protocol incorporates a granulocyte depletion step to improve the purity of PBMCs from

aged blood.

Ensure the whole blood sample, PBS with 2% Fetal Bovine Serum (FBS), RosetteSep™
Human Granulocyte Depletion Cocktail, and Lymphoprep® are all at room temperature (15-
25°C).[2]
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e Add the RosetteSep™ Human Granulocyte Depletion Cocktail to the whole blood at a
concentration of 50 pL/mL.[2]

e Incubate at room temperature for 20 minutes.[2]

¢ Dilute the antibody-treated blood with an equal volume of PBS with 2% FBS.[2]

o Carefully layer the diluted blood sample on top of the Lymphoprep® in a centrifuge tube.
o Centrifuge at 1200 x g for 20 minutes at room temperature with the brake off.[2]

e Collect the enriched mononuclear cells from the Lymphoprep®:plasma interface.[2]

e Proceed with washing steps as described in the standard protocol.

Visualizations
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Start: Issue with
Lymphoprep Separation

Is the blood sample
older than 24 hours?

Is the primary issue
granulocyte contamination?

No

Is the primary issue
low PBMC yield?

Action: Use Granulocyte

Depletion Cocktail Yés No
before Lymphoprep.

Are all reagents and
centrifuge at room temp?

Action: Increase centrifugation
time to 30 mins.
Accept potentially lower viability.

Action: Equilibrate all
components to 15-25°C.

Is centrifugation speed
and time correct?

Action: Verify centrifuge settings
(800 x g, 20-30 min).

Proceed with Experiment

Click to download full resolution via product page

Caption: Troubleshooting workflow for Lymphoprep® separation issues.
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Separation Outcomes

High PBMC Purity
(Low Granulocyte Contamination)

Fresh Blood
(< 24 hours)

High PBMC Viability

Low PBMC Purity
(High Granulocyte Contamination)
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(> 24 hours)

P Low PBMC Viability
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Caption: Impact of blood sample age on Lymphoprep® separation outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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